Cas no 2411330-29-3 ((2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide)

(2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide is a synthetic organic compound featuring a thiophene-substituted cyclopentylmethyl group linked to a but-2-enamide scaffold with a dimethylamino substituent. Its structural design combines a rigid cyclopentyl ring with a flexible enamide chain, offering potential utility in medicinal chemistry as a building block for bioactive molecules. The thiophene moiety enhances electronic properties, while the dimethylamino group may influence solubility and reactivity. This compound is suitable for applications in drug discovery, particularly in the development of small-molecule modulators targeting neurological or inflammatory pathways. Its well-defined stereochemistry (E-configuration) ensures consistency in synthetic applications.
(2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide structure
2411330-29-3 structure
Product Name:(2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide
CAS No:2411330-29-3
MF:C16H24N2OS
MW:292.439562797546
CID:5356877
PubChem ID:146100932
Update Time:2025-06-03

(2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952172079
    • (E)-4-(Dimethylamino)-N-[(1-thiophen-2-ylcyclopentyl)methyl]but-2-enamide
    • (2E)-4-(dimethylamino)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}but-2-enamide
    • (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide
    • Inchi: 1S/C16H24N2OS/c1-18(2)11-5-8-15(19)17-13-16(9-3-4-10-16)14-7-6-12-20-14/h5-8,12H,3-4,9-11,13H2,1-2H3,(H,17,19)/b8-5+
    • InChI Key: IAXGENLZKIJTMS-VMPITWQZSA-N
    • SMILES: S1C=CC=C1C1(CNC(/C=C/CN(C)C)=O)CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 348
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.6

(2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26588252-0.05g
(2E)-4-(dimethylamino)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}but-2-enamide
2411330-29-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide (CAS No. 2411330-29-3)

The compound (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide (CAS No. 2411330-29-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a thiophene ring and a cyclopentylmethyl group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its enamide functionality and dimethylamino substituent.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. The structural attributes of CAS No. 2411330-29-3 align well with these trends, as its but-2-enamide backbone is reminiscent of known bioactive compounds. This has led to increased searches for "thiophene derivatives in drug discovery" and "enamide-based therapeutics," reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the preparation of (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The presence of the thiophen-2-yl moiety introduces challenges related to regioselectivity and stability, which are frequently discussed in forums and research publications. Keywords like "synthesis of thiophene-containing amides" and "optimization of enamide derivatives" are commonly associated with this compound, highlighting its relevance in synthetic organic chemistry.

The pharmacological profile of CAS No. 2411330-29-3 is another area of active investigation. Preliminary studies suggest that its dimethylamino group may enhance bioavailability, while the cyclopentylmethyl fragment could contribute to target binding affinity. These features have sparked queries such as "role of dimethylamino in drug design" and "impact of cyclopentylmethyl on pharmacokinetics," underscoring the compound's potential in rational drug design. Additionally, its E-configuration across the double bond is critical for its biological activity, a topic often explored in stereochemistry discussions.

Beyond its pharmaceutical applications, (2E)-4-(dimethylamino)-N-{1-(thiophen-2-yl)cyclopentylmethyl}but-2-enamide is also studied for its physicochemical properties. Its solubility, stability under various pH conditions, and spectroscopic characteristics are of interest to analytical chemists. Searches for "NMR analysis of enamide compounds" and "HPLC methods for thiophene derivatives" frequently include references to this compound, demonstrating its utility in method development and quality control.

In conclusion, CAS No. 2411330-29-3 represents a compelling example of how structural complexity can translate into diverse scientific and industrial applications. Its combination of a thiophene ring, enamide linkage, and dimethylamino group positions it at the intersection of several cutting-edge research areas. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative small molecule design and next-generation therapeutics.

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